Cas no 1342670-76-1 (5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• CAS No: 1342670-76-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD18329742
• CID: 5188588
• PubChem ID: 63317914
• Update Time: 2025-06-11

5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-cyclopropyl-3-(2-pyrrolidinyl)-
• 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole

• MDL： MFCD18329742
• Inchi： 1S/C9H13N3O/c1-2-7(10-5-1)8-11-9(13-12-8)6-3-4-6/h6-7,10H,1-5H2
• InChI Key： UGFFSFDBYPZUBX-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(C2CCCN2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 0.6
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole

Introduction to 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole (CAS No. 1342670-76-1) and Its Emerging Applications in Chemical Biology

5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole, identified by the chemical identifier CAS No. 1342670-76-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the oxadiazole class, a scaffold that is widely recognized for its versatility in medicinal chemistry. The presence of a cyclopropyl group and a pyrrolidine moiety in its structure imparts distinct physicochemical characteristics, making it an attractive candidate for further exploration in drug discovery and molecular research.

The 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole molecule exhibits a molecular formula of C₉H₁₁N₃O₂, with a molecular weight of approximately 187.21 g/mol. The oxadiazole ring is a key pharmacophore that contributes to the compound's stability and reactivity, enabling it to interact with biological targets in various ways. The cyclopropyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the pyrrolidine ring introduces hydrogen bonding capabilities, facilitating interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the potential of 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole. Studies have demonstrated that this compound can exhibit inhibitory effects on several enzymes and receptors implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The structural features of the molecule make it a suitable candidate for modulating pathways such as NF-κB and MAPK, which are central to inflammatory responses. Additionally, the compound's ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system (CNS) disorders.

In vitro studies have highlighted the antimicrobial properties of 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole, indicating its efficacy against Gram-positive and Gram-negative bacteria as well as certain fungal strains. This broad-spectrum activity is attributed to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. The pyrrolidine moiety plays a crucial role in these interactions by forming hydrogen bonds with bacterial enzymes, thereby inhibiting their function.

The integration of 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole into drug development pipelines has been facilitated by its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for scalable production of this compound without compromising purity or yield. These methods often involve multi-step organic transformations starting from commercially available precursors such as cyclopropylamine and pyrrolidine derivatives. The optimization of these synthetic pathways has been crucial for enabling further preclinical and clinical investigations.

Preclinical studies have begun to unravel the pharmacokinetic profile of 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole, providing insights into its absorption, distribution, metabolism, excretion (ADME) properties. Initial findings suggest that the compound exhibits moderate oral bioavailability and prolonged half-life in animal models, which are favorable characteristics for therapeutic applications. Furthermore, preliminary toxicology studies have shown that 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole is well-tolerated at doses relevant to human therapeutic exposure.

The potential applications of 5-Cyclopropyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agrochemicals as a lead compound for developing novel pesticides with improved efficacy and environmental safety profiles. The oxadiazole scaffold is known for its stability under various environmental conditions, making it an ideal candidate for formulations designed to resist degradation by sunlight or microbial action.

Emerging research also suggests that 5-Cyclopropyl-3-(pyrrolidin-2-y l)-1 , 2 , 4 - ox adia zole may have applications in materials science due to its ability to form coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties that could be exploited in the development of advanced materials such as luminescent sensors or catalysts. The versatility of this compound underscores its importance not only as a pharmacological agent but also as a building block for innovative chemical systems.

The future direction of research on 5-Cyclopropyl - 3 - ( py rrol idin - 2 - yl ) - 1 , 2 , 4 - ox adia z ole will likely focus on expanding its therapeutic applications through structure-based drug design and medicinal chemistry optimization. By modifying key functional groups within the molecule , researchers aim to enhance its potency , selectivity , and pharmacokinetic properties . Collaborative efforts between academic institutions , pharmaceutical companies , and biotechnology firms will be essential in translating these findings into clinical reality.

In conclusion,5-Cyc lo prop yl - 3 - ( py r rol idin - 2 - yl ) - 1 , 2 , 4 - ox adia z ole ( CAS No . 1342670 -76 -1 ) represents a promising compound with diverse biological activities and industrial potential . Its unique structural features make it an attractive candidate for further exploration in drug discovery , antimicrobial therapy , agrochemical development , and materials science . As research continues to uncover new applications for this molecule , it is poised to make significant contributions to advancements across multiple scientific disciplines.